4'-Fluoro-4-iodobutyrophenone
Overview
Description
4'-Fluoro-4-iodobutyrophenone (FIBP) is a chemical compound that belongs to the family of aryl ketones. It is a synthetic molecule that has been widely used in scientific research for its unique properties. FIBP is a versatile compound that can be synthesized using different methods and has been used in various applications, including biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 4'-Fluoro-4-iodobutyrophenone is related to its ability to inhibit the uptake of dopamine. Dopamine is a neurotransmitter that plays a crucial role in the regulation of mood, motivation, and reward. This compound binds to the dopamine transporter and prevents the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to an increase in locomotor activity and reward-related behavior. This compound has also been found to have anxiolytic effects, which can reduce anxiety and stress-related behavior. Additionally, this compound has been found to have antipsychotic effects, which can be useful in the treatment of certain psychiatric disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of 4'-Fluoro-4-iodobutyrophenone is its ability to selectively inhibit dopamine uptake. This makes it a useful tool for studying the role of dopamine in various physiological and biochemical processes. Additionally, this compound is a synthetic compound, which means that it can be easily synthesized in the laboratory. However, one of the limitations of this compound is its potential toxicity. High doses of this compound can lead to adverse effects, including seizures and respiratory depression. Therefore, it is essential to use this compound with caution and under appropriate conditions.
Future Directions
There are several future directions for the use of 4'-Fluoro-4-iodobutyrophenone in scientific research. One of the directions is the study of the effects of this compound on other neurotransmitters in the brain. Additionally, this compound can be used to study the effects of dopamine on different brain regions and how it affects behavior. Another direction is the development of new analogs of this compound that have improved properties, such as increased selectivity and reduced toxicity.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. It has been found to have various biochemical and physiological effects, including an increase in dopamine levels in the brain. This compound is a useful tool for studying the role of dopamine in various physiological and biochemical processes. However, it should be used with caution due to its potential toxicity. There are several future directions for the use of this compound in scientific research, including the study of its effects on other neurotransmitters and the development of new analogs with improved properties.
Scientific Research Applications
4'-Fluoro-4-iodobutyrophenone has been used in various scientific research applications. One of the primary applications of this compound is in the field of neuroscience. This compound has been used as a tool to study the mechanism of action of certain neurotransmitters in the brain. It has been found to be a potent inhibitor of dopamine uptake and has been used to study the effects of dopamine on the brain.
Properties
IUPAC Name |
1-(4-fluorophenyl)-4-iodobutan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FIO/c11-9-5-3-8(4-6-9)10(13)2-1-7-12/h3-6H,1-2,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCNZJYVQOBYVNB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CCCI)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FIO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10193836 | |
Record name | 4'-Fluoro-4-iodobutyrophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10193836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40862-32-6 | |
Record name | 1-(4-Fluorophenyl)-4-iodo-1-butanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40862-32-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4'-Fluoro-4-iodobutyrophenone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040862326 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4'-Fluoro-4-iodobutyrophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10193836 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-fluoro-4-iodobutyrophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.091 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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